Biosynthetic Precursor Specificity
(-)-Viburnitol exhibits a starkly differential distribution in plant tissues compared to the related cyclitol pinitol. Gas-liquid chromatographic quantification of 80% ethanol-soluble carbohydrates revealed that (-)-viburnitol is a major component in nodulated nonlegumes but is completely absent in legumes. Conversely, pinitol (1L-3-O-methyl-chiro-inositol) is a major component in all legumes but is not detected in the nodulated nonlegumes [1].
meso-inositol, L-quercitol: not detected
| Evidence Dimension | Relative abundance in plant tissue extracts |
|---|---|
| Target Compound Data | Major component in nodulated nonlegumes; Not detected in legumes |
| Comparator Or Baseline | Pinitol: Major component in all legumes; Not detected in nodulated nonlegumes |
| Quantified Difference | Mutually exclusive detection patterns across plant groups |
| Conditions | Gas-liquid chromatography of trimethylsilyl derivatives; 80% ethanol soluble carbohydrate fractions from leguminous and nodulated nonleguminous plant tissues |
Why This Matters
This mutually exclusive occurrence pattern establishes (-)-viburnitol as an essential analytical standard for plant metabolomics studies aimed at differentiating nodulated nonlegume physiology from legume metabolism, where pinitol serves as the comparative marker.
- [1] Phillips DV, Smith AE. Soluble carbohydrates in legumes and nodulated nonlegumes. Journal of Agricultural and Food Chemistry. 1981;29(4):850-853. View Source
